2-NP-AOZ

• CAS: 19687-73-1
• Synonyms: 3-[[(2-Nitrophenyl)methylene]amino]-2-oxazolidinone; 3-[(o-Nitrobenzylidene)amino]_x000B_-2-oxazolidinone
• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol
• SMILES: C1COC(=O)N1N=CC2=CC=CC=C2[N+](=O)[O-]
• InChI: InChI=1S/C10H9N3O4/c14-10-12(5-6-17-10)11-7-8-3-1-2-4-9(8)13(15)16/h1-4,7H,5-6H2/b11-7+
• InChIKey: OHYXOGZWSSNLON-YRNVUSSQSA-N

Detecting furazolidone misuse in food requires the derivatized standard 2-NP-AOZ-underivatized AOZ is analytically invalid due to poor chromatographic and detection properties. This reference material is synthesized via acid hydrolysis of protein-bound AOZ followed by derivatization with o-NBA, ensuring the chromophoric and hydrophobic characteristics essential for validated regulatory methods. - Enables LC-MS/MS quantification of AOZ residues at validated LODs (e.g., 0.05 µg/kg in egg) and high recoveries (e.g., 109.5% in pork). - Serves as the core hapten and calibrator for ELISA kits, with demonstrated 98.5% diagnostic specificity against confirmatory HPLC-MS. - Supplied as a neat analytical standard, suitable for method development, validation, and routine compliance testing under EU Commission Decision 2002/657/EC.

2-NP-AOZ Reference Standard Properties

2-NP-AOZ is the 2-nitrobenzaldehyde (o-NBA) derivatized form of 3-amino-2-oxazolidinone (AOZ), the tissue-bound metabolite of the banned veterinary antibiotic furazolidone . This analytical reference standard is synthesized via acid hydrolysis of protein-bound AOZ followed by reaction with o-NBA, a process that generates the chromophoric and stable derivative required for LC-MS/MS, GC-MS, and ELISA-based detection of furazolidone misuse in food-producing animals .

Why 2-NP-AOZ Substitution Fails

Direct substitution of 2-NP-AOZ with underivatized AOZ or alternative nitrofuran metabolite standards is analytically invalid. Regulatory confirmatory methods mandate the detection of the protein-bound metabolite following acid hydrolysis and derivatization [1]. The underivatized AOZ lacks the chromophore and the necessary hydrophobic properties for efficient reversed-phase LC separation and sensitive mass spectrometric detection. Furthermore, the analytical response characteristics—including retention time, ionization efficiency, and matrix effects—differ significantly among the four main nitrofuran metabolites (AOZ, AMOZ, SEM, and AHD) and their respective derivatives, preventing the use of a single 'universal' standard without compromising quantitative accuracy [2].

• [1] European Commission. Commission Decision 2002/657/EC implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results. Official Journal of the European Communities. 2002, L 221, 8-36. View Source
• [2] Li, J., et al. Development and Validation of a LC-MS/MS Method for the Determination of Nitrofuran Metabolites in Soft-Shell Turtle Powder Health Food Supplement. International Journal of Analytical Chemistry. 2021, Article ID 8822448. View Source

2-NP-AOZ Differentiation Evidence

LC-MS/MS Sensitivity in Egg Matrix

In a validated UPLC-MS/MS method for egg samples, the limit of detection (LOD) for the 2-NP-AOZ derivative of furazolidone's metabolite was reported as 0.05 µg/kg. This is a two-fold improvement in sensitivity compared to the metabolites of nitrofurazone (2-NP-SEM) and nitrofurantoin (2-NP-AHD), which had LODs of 0.1 µg/kg under identical analytical conditions [1].

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	0.05 µg/kg
Comparator Or Baseline	2-NP-SEM: 0.1 µg/kg; 2-NP-AHD: 0.1 µg/kg
Quantified Difference	2-fold lower LOD (higher sensitivity)
Conditions	Egg matrix, UPLC-MS/MS with positive electrospray ionization (ESI+) and multiple reaction monitoring (MRM), following acid hydrolysis and o-NBA derivatization.

Why This Matters

This validated lower detection limit enables more confident identification of furazolidone use at trace levels, meeting stringent regulatory requirements where other nitrofuran metabolite assays may fail.

• [1] Liu, H., et al. 超高压液相色谱-串联质谱法同时测定鸡蛋中4种硝基呋喃代谢物残留. Chinese Journal of Food Science. 2014, 35(5), 161-165. View Source

High Recovery in Pork Tissue

A validated LC-MS/MS method for pork tissue demonstrated a mean recovery of 109.5% for 2-NP-AOZ at a fortification level of 0.5 µg/kg using a wooden-tip solid-phase microextraction (SPME) probe [1]. While this method also achieved acceptable recoveries for the other three nitrofuran metabolites, the data highlight that 2-NP-AOZ can exhibit excellent and distinct extraction efficiency in a complex protein-rich matrix, which is a critical performance metric for quantitative accuracy.

Evidence Dimension	Mean Recovery
Target Compound Data	109.5%
Comparator Or Baseline	2-NP-AMOZ: 96.7%; 2-NP-SEM: 87.2%; 2-NP-AHD: 96.5% (all at 0.5 µg/kg fortification)
Quantified Difference	+12.8 percentage points higher recovery than 2-NP-AMOZ
Conditions	Pork muscle, 0.5 µg/kg fortification level, wooden-tip SPME extraction, LC-MS/MS analysis.

Why This Matters

This high recovery value demonstrates that 2-NP-AOZ is efficiently liberated and derivatized from the pork matrix, which is essential for ensuring quantitative accuracy and avoiding false-negative results in regulatory monitoring.

• [1] Huang, X., et al. Determination of Nitrofuran Metabolites in Complex Food Matrices Using a Rough, Cheap, Easy-Made Wooden-Tip-Based Solid-Phase Microextraction Probe and LC-MS/MS. Journal of Analytical Methods in Chemistry. 2018, Article ID 7368473. View Source

ELISA Diagnostic Specificity vs. HPLC-MS

2-NP-AOZ serves as the critical hapten for generating antibodies and as the analytical standard in validated enzyme-linked immunosorbent assays (ELISAs) for AOZ. One such validated ELISA, using 2-NP-AOZ as the target analyte, demonstrated a diagnostic sensitivity of 100% and a specificity of 98.5% when compared against confirmatory HPLC-MS analysis at a cutoff value of 0.3 µg/kg in cultured fish [1]. This specific performance metric is unique to the 2-NP-AOZ immunoassay and cannot be assumed for assays targeting other nitrofuran metabolites.

Evidence Dimension	Diagnostic Specificity
Target Compound Data	98.5% (vs. HPLC-MS at 0.3 µg/kg cutoff)
Comparator Or Baseline	HPLC-MS confirmatory method (gold standard)
Quantified Difference	1.5% false-positive rate
Conditions	Cultured fish tissue, ELISA based on 2-NP-AOZ antigen, comparison against validated HPLC-MS.

Why This Matters

This quantitative benchmark validates the use of 2-NP-AOZ-based ELISA as a reliable screening tool with a known, low false-positive rate, making it a cost-effective and high-throughput alternative to LC-MS/MS for routine surveillance.

• [1] Cooper, K.M., et al. Development and residue screening of the furazolidone metabolite, 3-amino-2-oxazolidinone (AOZ), in cultured fish by an enzyme-linked immunosorbent assay. Journal of Agricultural and Food Chemistry. 2004, 52(13), 4061-4067. View Source

Derivatization Enables HPLC/LC-MS Detection

The underivatized AOZ metabolite is not amenable to routine HPLC-UV or sensitive LC-MS analysis due to its high polarity and lack of a strong chromophore. The derivatization reaction with o-NBA to form 2-NP-AOZ is a necessary step that introduces both a UV-active nitrophenyl moiety (λmax ~380 nm) and a hydrophobic handle for reversed-phase chromatography [1]. This conversion is a class-defining characteristic for nitrofuran analysis and is mandatory for all four metabolites. The resulting 2-NP-AOZ derivative is stable, enabling its use as a reliable reference standard for calibration and method validation .

Evidence Dimension	Chromatographic and Detection Suitability
Target Compound Data	2-NP-AOZ: Suitable for RP-HPLC-UV and ESI+-LC-MS
Comparator Or Baseline	Underivatized AOZ: Unsuitable (high polarity, no chromophore)
Quantified Difference	Qualitative difference enabling detection
Conditions	Acid hydrolysis of tissue followed by derivatization with o-nitrobenzaldehyde (o-NBA).

Why This Matters

This transformation is the analytical basis for all nitrofuran residue monitoring; procuring 2-NP-AOZ is not optional but a fundamental requirement for any laboratory implementing these methods, unlike the unmodified AOZ which cannot be used as a calibration standard.

• [1] McCracken, R.J., et al. Analysis of protein-bound metabolites of furazolidone and furaltadone in pig liver by high-performance liquid chromatography and liquid chromatography-mass spectrometry. Analyst. 1995, 120(5), 1449-1454. View Source

2-NP-AOZ Application Scenarios

LC-MS/MS Confirmation of Furazolidone Residues

2-NP-AOZ is the essential calibration standard for quantifying AOZ residues in animal tissues (e.g., pork, poultry, fish, eggs) using LC-MS/MS. Its validated LOD of 0.05 µg/kg in egg [1] and high recovery of 109.5% in pork [2] ensure the analytical method meets performance criteria set by regulatory bodies such as the EU (Commission Decision 2002/657/EC). Its use is mandated for generating legally defensible confirmatory data.

High-Throughput ELISA for AOZ Screening

As the immunizing hapten and calibration standard, 2-NP-AOZ is the core reagent for developing and validating enzyme-linked immunosorbent assays (ELISAs) for the detection of AOZ. A validated ELISA using this standard has demonstrated a diagnostic specificity of 98.5% against confirmatory HPLC-MS at a 0.3 µg/kg cutoff [3], making it a reliable tool for cost-effective, large-scale screening of aquaculture and livestock products.

Method Development for Nitrofuran Assays

2-NP-AOZ serves as a benchmark reference standard during the development and validation of novel analytical methods, including those employing alternative extraction techniques like wooden-tip SPME [2] or new biosensor platforms. Its well-characterized behavior in terms of recovery, matrix effects, and stability provides a reliable comparator for evaluating method performance and ensuring the robustness of new analytical workflows.

2-NP-AOZ-Protein Conjugates for Immunoassays

Researchers developing new immunoassays for AOZ use 2-NP-AOZ to synthesize artificial antigens. For example, 2-NP-AOZ is conjugated to carrier proteins (e.g., BSA, OVA) via diazotization to create immunogens (2-NP-AOZ-BSA) and coating antigens (2-NP-AOZ-OVA) [4]. This application is fundamental for producing the specific monoclonal and polyclonal antibodies required for ELISA and lateral flow immunoassay development.

• [1] Liu, H., et al. 超高压液相色谱-串联质谱法同时测定鸡蛋中4种硝基呋喃代谢物残留. Chinese Journal of Food Science. 2014, 35(5), 161-165. View Source
• [2] Huang, X., et al. Determination of Nitrofuran Metabolites in Complex Food Matrices Using a Rough, Cheap, Easy-Made Wooden-Tip-Based Solid-Phase Microextraction Probe and LC-MS/MS. Journal of Analytical Methods in Chemistry. 2018, Article ID 7368473. View Source
• [3] Cooper, K.M., et al. Development and residue screening of the furazolidone metabolite, 3-amino-2-oxazolidinone (AOZ), in cultured fish by an enzyme-linked immunosorbent assay. Journal of Agricultural and Food Chemistry. 2004, 52(13), 4061-4067. View Source
• [4] Wu, M., et al. 呋喃唑酮代谢物人工抗原的制备与鉴定. Jiangsu Agricultural Sciences. 2022, 50(17), 192-197. View Source